Cas no 110380-42-2 (1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-)
110380-42-2 structure
Product Name:1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-
CAS No:110380-42-2
MF:C12H7N3O3S
MW:273.267280817032
CID:1193207
Update Time:2024-08-02
1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-
- 2-(4-nitrophenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
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- Inchi: 1S/C12H7N3O3S/c16-15(17)9-5-3-8(4-6-9)11-13-14-12(18-11)10-2-1-7-19-10/h1-7H
- InChI Key: DHVSQLICXHFNHX-UHFFFAOYSA-N
- SMILES: O1C(C2SC=CC=2)=NN=C1C1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 273.02091
- Monoisotopic Mass: 273.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 82.06
1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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